Cas no 2034466-27-6 (2-[4-({[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide)

• Product Name: 2-[4-({[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide
• CAS No: 2034466-27-6
• MF: C₁₈H₂₀N₄O₅S
• MW: 404.440202713013
• CID: 5333708
• Update Time: 2025-05-22

2-[4-({[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)sulfamoyl)phenoxy)acetamide
• 2-[4-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methylsulfamoyl]phenoxy]acetamide
• 2-[4-({[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide

• Inchi： 1S/C18H20N4O5S/c19-16(23)12-27-14-3-5-15(6-4-14)28(25,26)21-11-13-7-8-20-17(10-13)22-9-1-2-18(22)24/h3-8,10,21H,1-2,9,11-12H2,(H2,19,23)
• InChI Key： RBLHWTHTPGSPAD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(N)=O)(NCC1C=CN=C(C=1)N1C(CCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 657
• XLogP3: 0
• Topological Polar Surface Area: 140

Additional information on 2-[4-({[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}sulfamoyl)phenoxy]acetamide

Chemical Compound CAS No. 2034466-27-6: 2-[4-({[2-(2-Oxopyrrolidin-1-Yl)Pyridin-4-Yl]Methyl}Sulfamoyl)Phenoxy]Acetamide

The compound with CAS No. 2034466-27-6, known as 2-[4-({[2-(2-Oxopyrrolidin-1-Yl)Pyridin-4-Yl]Methyl}Sulfamoyl)Phenoxy]Acetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate molecular structure, which incorporates a pyridine ring, a pyrrolidine moiety, and a sulfamoyl group, all of which contribute to its unique biological properties.

Recent studies have highlighted the potential of CAS No. 2034466-27 as a promising candidate in the development of novel therapeutic agents. The compound's structure suggests potential applications in targeting specific cellular pathways, particularly those involved in inflammatory responses and cellular signaling. Researchers have demonstrated that the sulfamoyl group plays a critical role in modulating the compound's bioactivity, enhancing its ability to interact with target proteins.

The synthesis of CAS No. 2034466 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the pyrrolidine ring into the molecule is particularly challenging, as it necessitates careful optimization of both the reagents and reaction parameters. Recent advancements in catalytic methods have enabled more efficient synthesis routes, making this compound more accessible for large-scale studies.

In terms of pharmacological activity, CAS No. 2034466 has shown remarkable selectivity towards certain enzyme targets, making it a valuable tool for studying disease mechanisms at the molecular level. For instance, preclinical studies have revealed its ability to inhibit key enzymes involved in chronic inflammation, offering new insights into potential treatments for conditions such as arthritis and inflammatory bowel disease.

The structural complexity of CAS No. 2034466 also presents unique challenges in terms of drug delivery and bioavailability. Researchers are currently exploring various formulation strategies to enhance the compound's stability and absorption profiles, ensuring that it can be effectively utilized in clinical settings.

Moreover, recent computational studies have provided deeper insights into the molecular interactions of CAS No. 2034466, revealing novel binding modes that could be leveraged for drug design purposes. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of complex chemical systems like this one.

In conclusion, CAS No. 2034466 represents a cutting-edge advancement in chemical research, with its intricate structure and diverse biological activities paving the way for innovative therapeutic solutions. As ongoing studies continue to uncover new aspects of its properties and applications, this compound remains at the forefront of scientific exploration in the field of medicinal chemistry.